4,4-diethoxy-N-hydroxybutanimidamide

• Molecular Formula: C8H18N2O3
• Molecular Weight: 190.24 g/mol
• IUPAC Name: 4,4-diethoxy-N'-hydroxybutanimidamide
• InChI: InChI=1S/C8H18N2O3/c1-3-12-8(13-4-2)6-5-7(9)10-11/h8,11H,3-6H2,1-2H3,(H2,9,10)
• InChI Key: PJYOKSMEFZHJRI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(CCC(=NO)N)OCC

Description

4,4-Diethoxy-N-hydroxybutanimidamide (CAS: Not explicitly provided in evidence) is a hydroxamic acid derivative characterized by a butanimidamide backbone substituted with two ethoxy groups at the 4-position and a hydroxylamine moiety on the nitrogen. Structurally, it combines an amidine group (NH-C=NH) with hydroxamic acid (N-hydroxyamide) functionality.

Comparison with Similar Compounds

Comparison with Similar Compounds

The comparison focuses on structural analogs, functional groups, and methodologies for evaluating properties. Key compounds from the evidence include hydroxamic acids (), N-substituted maleimides (), and complex amides ().

Structural and Functional Group Comparisons

Compound Name	Core Structure	Key Substituents	Reported Properties/Activities	Source
4,4-Diethoxy-N-hydroxybutanimidamide	Butanimidamide + hydroxamic acid	4-diethoxy, N-hydroxy	Hypothetical: Chelation, antioxidant	N/A
N-(4-Chlorophenyl)-N-hydroxycyclohexanecarboxamide	Cyclohexanecarboxamide	4-chlorophenyl, N-hydroxy	Antioxidant (DPPH assay)
N-(4-Dimethylamino-3,5-dinitrophenyl) acetonitrile	Acetonitrile + nitroaryl	4-dimethylamino, 3,5-dinitro	Charge transfer, optical properties
(R)-N-[(2S,4S,5S)-...]butanamide ()	Complex amide	Diphenyl, dimethylphenoxy	Pharmacokinetic modulation (hypothetical)

Key Observations:

• Substituent Effects :
  • Ethoxy vs. Chlorophenyl : Ethoxy groups (in the target compound) likely increase hydrophilicity compared to 4-chlorophenyl substituents (, compound 8), which may enhance solubility but reduce membrane permeability .
  • Hydroxamic Acid vs. Maleimide : Hydroxamic acids (e.g., target compound) are strong metal chelators, while N-substituted maleimides () are often studied for charge-transfer properties and optoelectronic applications .

• Functional Group Impact :
  • The N-hydroxy group in hydroxamic acids (common in compounds) enables radical scavenging (e.g., DPPH assay ), whereas amidines (as in the target compound) may exhibit basicity and nucleophilic reactivity.

Methodological Approaches

• Experimental : Antioxidant activity in hydroxamic acids () is tested via DPPH and β-carotene assays. Similar methods could apply to the target compound .
• Computational : Quantum chemical methods (e.g., DFT) used for N-substituted maleimides () could predict dipole moments, HOMO-LUMO gaps, and charge distribution in 4,4-diethoxy-N-hydroxybutanimidamide .

Pharmacological and Physicochemical Properties

• Bioactivity : Chlorophenyl hydroxamates () show moderate antioxidant activity, suggesting that the target compound’s ethoxy groups might alter radical scavenging efficiency due to electronic effects .